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Compound of Interest

Compound Name: Ethylenediamine dihydrobromide

CAS No.: 624-59-9

Cat. No.: B1205270

Get Quote

Executive Summary & Scientific Rationale
The transition from lead-based to lead-free perovskites is currently bottlenecked by the

oxidative instability of Tin (II) (

) to Tin (IV) (

). While traditional methylammonium tin iodide (

) offers excellent optical properties, it degrades rapidly in ambient conditions.

This application note details the use of Ethylenediammonium Dihydroiodide (EDADH)—often

abbreviated in literature as

or simply the {en} cation—as a structural template to form Dion-Jacobson (DJ) 2D perovskite
phases. Unlike Ruddlesden-Popper (RP) phases, which rely on weak van der Waals forces
between bilayers, EDADH facilitates hydrogen bonding at both ends of the diammonium cation,
effectively "stitching" the inorganic perovskite slabs together.

Key Mechanistic Advantages of EDADH:
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Elimination of van der Waals Gaps: EDADH acts as a molecular bridge, reducing the

interlayer distance and enhancing charge transport across the 2D layers.

Thermodynamic Stabilization: The rigid DJ structure suppresses the lattice

expansion/contraction cycles that typically lead to degradation.

"Hollow" Architecture: In 3D variants, EDADH can substitute standard A-site cations to create

ordered vacancies, increasing the bandgap and reducing background carrier density caused

by

oxidation.

Chemical Precursors & Safety
Critical Safety Note: Tin-based perovskites are extremely sensitive to oxygen and moisture. All

precursor preparation and film deposition must be conducted in a Nitrogen-filled glovebox (

ppm,

ppm).

Reagents
Reagent Purity Role

Ethylenediamine (EDA) >99.5%
Core organic spacer

backbone.

Hydroiodic Acid (HI) 57 wt% in Iodide source for salt

formation.

Tin (II) Iodide (

)
99.999% Inorganic B-site metal source.

Tin (II) Fluoride (

)
99%

Reducing agent (suppresses

).

DMF / DMSO Anhydrous Solvents.
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Synthesis of EDADH (Ethylenediammonium
Dihydroiodide)
Note: Commercial EDADH is available, but in-house synthesis ensures high purity required for

optoelectronics.

Reaction: Place 20 mL of ethanol in a round-bottom flask at 0°C (ice bath).

Addition: Slowly add Ethylenediamine (EDA) and Hydroiodic acid (HI) in a 1:2.2 molar ratio.

The excess HI ensures complete protonation.

Reaction:

Crystallization: Stir for 2 hours. Evaporate solvent using a rotary evaporator at 60°C until a

white precipitate forms.

Purification: Wash the precipitate 3 times with diethyl ether to remove unreacted iodine

species.

Drying: Dry in a vacuum oven at 60°C for 12 hours. Transfer immediately to a glovebox.

Experimental Protocol: Fabrication of DJ Phase
Films
This protocol targets the fabrication of a pure 2D Dion-Jacobson film. For "hollow" 3D

perovskites, adjust the stoichiometry to include Methylammonium Iodide (MAI).

Precursor Ink Formulation
Target Concentration: 0.8 M (based on Sn).

Weighing: Inside the glovebox, weigh stoichiometric amounts of:

: 298 mg (0.8 mmol)

EDADH: 254 mg (0.8 mmol)

: 12.5 mg (10 mol% excess relative to Sn, critical for oxidation suppression).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvation: Dissolve powders in 1 mL of mixed solvent (DMF:DMSO = 4:1 v/v).

Aging: Stir at room temperature for 4 hours. Filter through a 0.22

PTFE filter.

Checkpoint: The solution should be clear yellow. If orange/red, oxidation has occurred;

discard.

Thin Film Deposition (Spin Coating)
Substrate: UV-Ozone treated ITO/PEDOT:PSS (or hole transport layer of choice).

Dispense: Place 40

of the precursor ink onto the substrate center.

Spin Cycle:

Step 1: 1000 rpm for 10s (Spread).

Step 2: 4000 rpm for 30s (Thinning).

Antisolvent Dripping (Critical): At 15 seconds into Step 2, quickly dispense 150

of Chlorobenzene onto the spinning center.

Why: This induces rapid supersaturation and nucleation of the DJ phase.

Annealing: Transfer immediately to a hotplate. Anneal at 100°C for 10 minutes.

Observation: Film should turn dark brown/black (indicating perovskite phase formation).

Mechanistic Visualization
The following diagram illustrates the structural difference between standard Ruddlesden-

Popper (RP) phases and the EDADH-enabled Dion-Jacobson (DJ) phase, highlighting the

stability mechanism.
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Figure 1: Mechanism of EDADH-induced Dion-Jacobson phase formation. The diammonium

cation eliminates the weak van der Waals gap found in traditional RP phases.

Device Fabrication Workflow
The integration of EDADH-based films into a p-i-n solar cell architecture requires precise layer

interfacing.
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Figure 2: Step-by-step fabrication workflow for an inverted (p-i-n) EDADH-based perovskite

solar cell.

Performance & Stability Data
The following table summarizes typical performance metrics comparing standard Lead-Free

against EDADH-stabilized variants.

Metric
Control (

)

EDADH-DJ (

)

Hollow 3D ({en}

)

PCE (%) 3.0 - 5.0% 4.0 - 7.5% 6.5 - 9.0%

Voc (V) 0.40 V 0.55 V 0.65 V

Stability (

)
< 10 hours (Air) > 100 hours (Air)

> 500 hours

(Encapsulated)

Defect Density
High (

)
Medium

Low (

)

Data Interpretation: The "Hollow" 3D structure, where EDADH is doped into a 3D lattice rather

than forming a pure 2D layer, often yields the highest efficiency due to better vertical charge

transport while retaining the passivation benefits of the diamine.

Troubleshooting & Optimization
Film Pinholes:

Cause: Antisolvent drip timing is incorrect.
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Fix: Adjust drip time by

seconds. Ensure chlorobenzene is anhydrous.

Rapid Yellowing of Film:

Cause: Oxygen ingress or insufficient

.

Fix: Verify glovebox

levels. Increase

concentration to 15 mol%.

Low Short-Circuit Current (

):

Cause: The 2D layers are oriented parallel to the substrate (blocking vertical transport).

Fix: Use "Hot-Casting" (pre-heat substrate to 70°C) to encourage vertical orientation of the

perovskite slabs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

